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Compound Name: 3-Mercapto-3-methylbutyl formate

Cat. No.: B133599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Mercapto-3-methylbutyl formate is a volatile sulfur-containing organic compound

recognized for its potent sensory properties, contributing to the aroma of various foods and

beverages, most notably coffee.[1] This technical guide provides an in-depth overview of its

chemical and physical properties, a detailed synthesis protocol, and methods for its analysis.

While primarily known as a flavor and fragrance agent, this document also explores the limited

available information regarding its biological context. All quantitative data is presented in

structured tables for clarity, and key experimental workflows are visualized using diagrams.

Chemical and Physical Properties
3-Mercapto-3-methylbutyl formate is a carboxylic acid ester characterized by the presence of

a thiol group.[2] Its unique structure contributes to its distinct aroma, described as "catty" and

"roasty".[1]

Table 1: Physical and Chemical Properties of 3-Mercapto-3-methylbutyl formate
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Property Value Source(s)

Molecular Formula C₆H₁₂O₂S [3]

Molecular Weight 148.22 g/mol [3]

Appearance Colorless to light yellow liquid [3]

Boiling Point 196 °C [3]

Density 1.030 g/cm³ at 25 °C [4]

Refractive Index 1.460 - 1.462 at 20 °C [3]

Flash Point 77.5 °C (171.5 °F)

Solubility
Soluble in organic solvents;

low water solubility
[3]

Purity ≥97.5% (GC)

Storage Temperature 2-8°C

Table 2: Spectroscopic and Analytical Data

Data Type Details Source(s)

CAS Number 50746-10-6 [2]

InChI Key
VTAPYUYITKYXJB-

UHFFFAOYSA-N
[2]

SMILES CC(C)(S)CCOC=O [5]

GC-MS Data Available in NIST database [2][3]

¹H-NMR and ¹³C-NMR
Spectra available for

deuterated analog
[1]

Synthesis of 3-Mercapto-3-methylbutyl formate
A detailed synthesis protocol for the deuterated analogue, [²H₆]-3-mercapto-3-methylbutyl
formate, has been described and can be adapted for the synthesis of the non-deuterated
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compound by using acetone instead of [²H₆]-acetone.[1] The multi-step synthesis involves the

formation of an intermediate alcohol, followed by bromination, substitution with a thiol group,

reduction, and finally formylation.

Experimental Protocol: Synthesis
This protocol is adapted from the synthesis of [²H₆]-3-mercapto-3-methylbutyl formate.[1]

Step 1: Synthesis of Ethyl 3-hydroxy-3-methylbutyrate

Activate ethyl acetate with lithium bis(trimethylsilyl)amide.

Couple the activated ethyl acetate with acetone to form ethyl 3-hydroxy-3-methylbutyrate.

Purify the product by distillation under reduced pressure.

Step 2: Synthesis of Ethyl 3-bromo-3-methylbutyrate

Brominate the ethyl 3-hydroxy-3-methylbutyrate from the previous step.

Step 3: Synthesis of 3-Mercapto-3-methylbutyric acid

Dissolve the ethyl 3-bromo-3-methylbutyrate in absolute ethanol.

Add thiourea and heat the mixture in a sealed flask.

After cooling, dilute the reaction mixture with water and extract with pentane to remove

impurities.

Add sodium hydroxide to the aqueous layer and reflux.

Acidify the cooled solution with hydrochloric acid and extract the product with diethyl ether.

Dry the ethereal solution and remove the solvent to obtain crude 3-mercapto-3-methylbutyric

acid.

Step 4: Synthesis of 3-Mercapto-3-methylbutan-1-ol
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Reduce the carboxylic acid group of 3-mercapto-3-methylbutyric acid using a suitable

reducing agent like lithium aluminium hydride.

Step 5: Synthesis of 3-Mercapto-3-methylbutyl formate

Formylate the 3-mercapto-3-methylbutan-1-ol to yield the final product.

Purify the crude product by preparative gas chromatography.

Ethyl Acetate + Acetone Ethyl 3-hydroxy-3-methylbutyrate Coupling Ethyl 3-bromo-3-methylbutyrate Bromination 3-Mercapto-3-methylbutyric acid Thiolation & Hydrolysis 3-Mercapto-3-methylbutan-1-ol Reduction 3-Mercapto-3-methylbutyl formate Formylation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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